Cas no 2648945-23-5 (1-ethylpiperidine-4-carboximidamide, acetic acid)

1-Ethylpiperidine-4-carboximidamide, when combined with acetic acid, forms a stable salt that exhibits enhanced solubility and bioavailability in aqueous solutions. This compound is particularly valuable in pharmaceutical and organic synthesis due to its imidamide functional group, which serves as a versatile intermediate for further chemical modifications. The acetic acid counterion improves the compound's crystallinity and handling properties, making it more suitable for precise formulation. Its structural features, including the ethyl-substituted piperidine ring, contribute to improved metabolic stability and membrane permeability. The combination demonstrates favorable physicochemical properties, such as controlled acidity and improved shelf-life, making it advantageous for research and development applications requiring consistent performance.
1-ethylpiperidine-4-carboximidamide, acetic acid structure
2648945-23-5 structure
Product Name:1-ethylpiperidine-4-carboximidamide, acetic acid
CAS No:2648945-23-5
MF:C10H21N3O2
MW:215.292642354965
MDL:MFCD34167637
CID:5642731
PubChem ID:155973055
Update Time:2025-06-19

1-ethylpiperidine-4-carboximidamide, acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ethylpiperidine-4-carboximidamide, acetic acid
    • MDL: MFCD34167637
    • Inchi: 1S/C8H17N3.C2H4O2/c1-2-11-5-3-7(4-6-11)8(9)10;1-2(3)4/h7H,2-6H2,1H3,(H3,9,10);1H3,(H,3,4)
    • InChI Key: BWFKSGHZLSOVBE-UHFFFAOYSA-N
    • SMILES: C(=O)(O)C.C(C1CCN(CC)CC1)(N)=N

1-ethylpiperidine-4-carboximidamide, acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28221856-1g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95%
1g
$842.0 2023-09-09
Enamine
EN300-28221856-5g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95%
5g
$2443.0 2023-09-09
Enamine
EN300-28221856-10g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95%
10g
$3622.0 2023-09-09
Enamine
EN300-28221856-0.05g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95.0%
0.05g
$197.0 2025-03-19
Enamine
EN300-28221856-0.1g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95.0%
0.1g
$293.0 2025-03-19
Enamine
EN300-28221856-0.25g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95.0%
0.25g
$418.0 2025-03-19
Enamine
EN300-28221856-0.5g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95.0%
0.5g
$656.0 2025-03-19
Enamine
EN300-28221856-1.0g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95.0%
1.0g
$842.0 2025-03-19
Enamine
EN300-28221856-2.5g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95.0%
2.5g
$1650.0 2025-03-19
Enamine
EN300-28221856-5.0g
1-ethylpiperidine-4-carboximidamide, acetic acid
2648945-23-5 95.0%
5.0g
$2443.0 2025-03-19

Additional information on 1-ethylpiperidine-4-carboximidamide, acetic acid

Introduction to 1-Ethylpiperidine-4-Carboximidamide, Acetic Acid (CAS No. 2648945-23-5)

1-Ethylpiperidine-4-carboximidamide, acetic acid (CAS No. 2648945-23-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 1-ethylpiperidine-4-carboximidamide, acetic acid is defined by its piperidine ring, which is a common structural motif in many biologically active compounds. The presence of the carboximidamide group and the acetic acid moiety imparts specific functional properties that are crucial for its biological activity. The compound's molecular formula is C9H16N3O2, and its molecular weight is approximately 198.24 g/mol.

In terms of synthesis, 1-ethylpiperidine-4-carboximidamide, acetic acid can be prepared through a multi-step process involving the reaction of 1-ethylpiperidine-4-carbaldehyde with guanidine and subsequent acetylation. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both research and industrial settings.

The biological activities of 1-ethylpiperidine-4-carboximidamide, acetic acid have been extensively studied in recent years. One of the most notable findings is its potential as a modulator of the central nervous system (CNS). Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to inhibit the release of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 1-ethylpiperidine-4-carboximidamide, acetic acid has also demonstrated anti-inflammatory properties. Studies have indicated that it can effectively suppress the production of inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models. This makes it a potential therapeutic agent for inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-ethylpiperidine-4-carboximidamide, acetic acid has also been investigated to understand its behavior in biological systems. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-ethylpiperidine-4-carboximidamide, acetic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-ethylpiperidine-4-carboximidamide, acetic acid (CAS No. 2648945-23-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen